Cas no 551931-28-3 (3-(2-[(4-FLUOROBENZYL)OXY]PHENYL)-3-OXOPROPANAL O-(2,4-DICHLOROBENZYL)OXIME)

• Product Name: 3-(2-[(4-FLUOROBENZYL)OXY]PHENYL)-3-OXOPROPANAL O-(2,4-DICHLOROBENZYL)OXIME
• CAS No: 551931-28-3
• MF: C₂₃H₁₈Cl₂FNO₃
• MW: 446.298327922821
• CID: 5227351
• Update Time: 2025-07-23

3-(2-[(4-FLUOROBENZYL)OXY]PHENYL)-3-OXOPROPANAL O-(2,4-DICHLOROBENZYL)OXIME Chemical and Physical Properties

Names and Identifiers

• 3-(2-[(4-FLUOROBENZYL)OXY]PHENYL)-3-OXOPROPANAL O-(2,4-DICHLOROBENZYL)OXIME
• (3E)-3-{[(2,4-dichlorophenyl)methoxy]imino}-1-{2-[(4-fluorophenyl)methoxy]phenyl}propan-1-one

• Inchi： 1S/C23H18Cl2FNO3/c24-18-8-7-17(21(25)13-18)15-30-27-12-11-22(28)20-3-1-2-4-23(20)29-14-16-5-9-19(26)10-6-16/h1-10,12-13H,11,14-15H2
• InChI Key： CSLSVKAZZYYXMI-UHFFFAOYSA-N
• SMILES： C1C=C(C(CC=NOCC2C=CC(Cl)=CC=2Cl)=O)C(OCC2C=CC(F)=CC=2)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(2-[(4-FLUOROBENZYL)OXY]PHENYL)-3-OXOPROPANAL O-(2,4-DICHLOROBENZYL)OXIME

Introduction to 3-(2-[(4-Fluorobenzyl)Oxy]Phenyl)-3-Oxopropanal O-(2,4-Dichlorobenzyl)Oxime and Its Significance in Modern Chemical Biology

The compound with the CAS number 551931-28-3, identified as 3-(2-[(4-Fluorobenzyl)Oxy]Phenyl)-3-Oxopropanal O-(2,4-Dichlorobenzyl)Oxime, represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its intricate structural framework, has garnered attention due to its potential applications in pharmaceutical research and drug development. The presence of functional groups such as the fluorobenzyl moiety and the oxime moiety suggests a high degree of reactivity and versatility, making it a subject of interest for synthetic chemists and biologists alike.

Recent advancements in the field of medicinal chemistry have highlighted the importance of structurally diverse compounds in the discovery of novel therapeutic agents. The 3-(2-[(4-Fluorobenzyl)Oxy]Phenyl)-3-Oxopropanal O-(2,4-Dichlorobenzyl)Oxime molecule, with its unique combination of substituents, may serve as a valuable scaffold for designing molecules with enhanced biological activity. The fluorine atom in the 4-fluorobenzyl group is particularly noteworthy, as fluorine substitution can significantly influence the pharmacokinetic properties of a drug, including its metabolic stability and binding affinity to biological targets.

In the context of current research, this compound may find utility in the development of small-molecule inhibitors targeting specific enzymes or receptors involved in various diseases. The oxime functional group is known for its ability to form coordination complexes with metal ions, which could be leveraged in designing metallo-drugs or chelating agents. Additionally, the 2,4-dichlorobenzyl moiety introduces further complexity to the molecule, potentially enhancing its interactions with biological targets through hydrophobic and electrostatic effects.

The synthesis of such complex molecules often involves multi-step organic reactions, requiring precise control over reaction conditions to achieve high yields and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions or transition-metal-mediated transformations, can facilitate the introduction of specific functional groups while maintaining structural integrity. The development of efficient synthetic routes is crucial for both academic research and industrial applications, as it enables the scalable production of these compounds for further biological evaluation.

From a biological perspective, the potential applications of 3-(2-[(4-Fluorobenzyl)Oxy]Phenyl)-3-Oxopropanal O-(2,4-Dichlorobenzyl)Oxime are vast. Its structural features suggest that it may exhibit inhibitory activity against enzymes such as kinases or phosphodiesterases, which are often implicated in diseases like cancer or inflammatory disorders. Furthermore, its ability to interact with metal ions could make it useful in developing treatments for metallo-dependent pathologies. Preclinical studies would be essential to elucidate its mechanism of action and assess its therapeutic potential.

The integration of computational methods into drug discovery has also played a pivotal role in evaluating the biological relevance of compounds like this one. Molecular modeling techniques can predict how the fluorobenzyl and oxime groups interact with target proteins, providing insights into binding affinities and potential side effects. These predictions can guide experimental efforts by prioritizing compounds that are most likely to exhibit desired biological activity. Additionally, virtual screening algorithms can identify novel analogs based on the structure of this compound, expanding the chemical space for further exploration.

In conclusion, 3-(2-[(4-Fluorobenzyl)Oxy]Phenyl)-3-Oxopropanal O-(2,4-Dichlorobenzyl)Oxime (CAS no. 551931-28-3) represents a promising candidate for further investigation in chemical biology and drug development. Its unique structural features and potential biological activities make it an attractive molecule for both academic researchers and pharmaceutical companies. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly contribute to the discovery of new therapeutic strategies that address unmet medical needs.